Cas no 1361819-47-7 (3-(Aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-2-methanol)
3-(Aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-2-methanol Chemical and Physical Properties
Names and Identifiers
-
- 3-(Aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-2-methanol
-
- Inchi: 1S/C9H12F2N2O2/c1-15-7-3-13-6(4-14)5(2-12)8(7)9(10)11/h3,9,14H,2,4,12H2,1H3
- InChI Key: OBTJGQONGTXXFX-UHFFFAOYSA-N
- SMILES: FC(C1C(=CN=C(CO)C=1CN)OC)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 195
- XLogP3: -0.5
- Topological Polar Surface Area: 68.4
3-(Aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-2-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022001230-500mg |
3-(Aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-2-methanol |
1361819-47-7 | 97% | 500mg |
$1,019.20 | 2022-03-01 | |
| Alichem | A022001230-1g |
3-(Aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-2-methanol |
1361819-47-7 | 97% | 1g |
$1,831.20 | 2022-03-01 |
3-(Aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-2-methanol Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 3-(Aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-2-methanol
Research Brief on 3-(Aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-2-methanol (CAS: 1361819-47-7)
In recent years, the compound 3-(Aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-2-methanol (CAS: 1361819-47-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine core and functional groups, has shown promising potential in various therapeutic applications. The presence of difluoromethyl and aminomethyl groups enhances its bioactivity, making it a candidate for drug development targeting specific biological pathways.
Recent studies have focused on the synthesis and optimization of 3-(Aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-2-methanol to improve its pharmacological properties. Researchers have employed advanced techniques such as high-throughput screening and computational modeling to explore its interactions with biological targets. Preliminary results indicate that this compound exhibits high affinity for enzymes involved in inflammatory and neurodegenerative diseases, suggesting its potential as a lead compound for novel therapeutics.
One of the key findings from recent research is the compound's ability to modulate specific signaling pathways, particularly those related to oxidative stress and apoptosis. In vitro studies have demonstrated that 3-(Aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-2-methanol can effectively inhibit the activity of certain kinases, which are often overexpressed in cancer cells. This has led to further investigations into its potential as an anticancer agent, with some studies reporting promising results in preclinical models.
In addition to its therapeutic potential, the chemical stability and bioavailability of 3-(Aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-2-methanol have been subjects of extensive research. Recent advancements in formulation technologies have addressed some of the initial challenges related to its solubility and metabolic stability. These improvements have paved the way for more comprehensive in vivo studies, which are currently underway to evaluate its efficacy and safety profiles.
The compound's mechanism of action is also being elucidated through structural biology approaches. X-ray crystallography and NMR spectroscopy have provided insights into its binding modes with target proteins, offering a foundation for structure-activity relationship (SAR) studies. These findings are crucial for the design of derivatives with enhanced potency and selectivity, which could further expand its therapeutic applications.
Despite the progress made, several challenges remain in the development of 3-(Aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-2-methanol as a drug candidate. Issues such as off-target effects and potential toxicity need to be thoroughly investigated. However, the collective efforts of the scientific community continue to advance our understanding of this compound, bringing us closer to its potential clinical application.
In conclusion, 3-(Aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-2-methanol (CAS: 1361819-47-7) represents a promising avenue for drug discovery. Its unique chemical structure and bioactivity profile make it a valuable subject of ongoing research. As more data becomes available, this compound may emerge as a key player in the development of next-generation therapeutics for a range of diseases.
1361819-47-7 (3-(Aminomethyl)-4-(difluoromethyl)-5-methoxypyridine-2-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)